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Compound of Interest

Compound Name: 5-Nitroso-2,4,6-triaminopyrimidine

Cat. No.: B018466

An In-depth Technical Guide to 5-Nitroso-2,4,6-triaminopyrimidine

This technical guide provides a comprehensive overview of 5-Nitroso-2,4,6-
triaminopyrimidine, a versatile chemical intermediate. The information is tailored for
researchers, scientists, and professionals involved in drug development and chemical
synthesis.

Chemical and Physical Properties

5-Nitroso-2,4,6-triaminopyrimidine, also known as 2,4,6-Triamino-5-nitrosopyrimidine, is a
heterocyclic organic compound. Its fundamental properties are summarized below.
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Property Value Source(s)
CAS Number 1006-23-1 [11[2][3]
Molecular Formula CaHeNeO [11[2][3]
Molecular Weight 154.13 g/mol [1112][3]
Purple solid, Light Pink to Pink,
Appearance [31141(5]
or Pale Red
Melting Point 300 °C [3][6]
Boiling Point 277.47°C (estimate) [31[6]
Density 1.4788 g/cm3 (estimate) [31[6]
B Slightly soluble in DMF and
Solubility ) [31[6]
DMSO upon heating
Stable, but incompatible with
Stability strong oxidizing agents. Air [3161[7]
sensitive.
Store at < -15°C under an inert
Storage [1]

gas like nitrogen.

Synthesis and Experimental Protocols

Several methods for the synthesis of 5-Nitroso-2,4,6-triaminopyrimidine have been reported.

Below are detailed protocols for the most common approaches.

Nitrosation of 2,4,6-Triaminopyrimidine

This method involves the direct nitrosation of 2,4,6-triaminopyrimidine.

Experimental Protocol:

o Dissolve 2,4,6-triaminopyrimidine (300 mg, 2.40 mmol) in water (2.4 mL).[4]

e Add acetic acid (220 L) to the solution.[4]
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e Cool the mixture in an ice bath.[4]
e Prepare a solution of sodium nitrite (NaNO2) (174 mg, 2.52 mmol) in water (1 mL).[4]

o Add the sodium nitrite solution dropwise to the cooled pyrimidine solution. A pink precipitate
will form.[4]

 Stir the resulting mixture at room temperature for 15 minutes.[4]
« Filter the precipitate and wash it sequentially with water, acetone, and ether.[4]

e Dry the product under vacuum to obtain 5-Nitroso-2,4,6-triaminopyrimidine as a purple
solid (yield: 342 mg, 92%).[4]

Synthesis Workflow: Nitrosation of 2,4,6-Triaminopyrimidine
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Workflow for the Synthesis of 5-Nitroso-2,4,6-triaminopyrimidine via Nitrosation

Dissolve 2,4,6-triaminopyrimidine
in H20 and acetic acid

Cool mixture

in an ice bath

Add NaNO: solution dropwise
(Pink precipitate forms)
Stir at room temperature
for 15 minutes
(Filter the precipitate)
(Wash with H20, acetone, and ether)
(Dry under vacuum)

Click to download full resolution via product page

Caption: Synthesis of 5-Nitroso-2,4,6-triaminopyrimidine.
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One-Pot Synthesis from Guanidine Salt and
Malononitrile

This improved process allows for the production of 5-Nitroso-2,4,6-triaminopyrimidine

without the isolation of intermediate products.[8]

Experimental Protocol:

Boil a guanidine salt and malononitrile in a lower aliphatic alcohol in the presence of a base.
After cooling, adjust the pH of the reaction mixture with acetic acid.
Add water to the mixture.

Treat the aqueous, acid-adjusted mixture with nitrous acid (formed in situ from a nitrite salt
like sodium nitrite).

The precipitated 5-Nitroso-2,4,6-triaminopyrimidine is then recovered by filtration, washed
with water, and dried.[8]

Applications in Research and Development

5-Nitroso-2,4,6-triaminopyrimidine is a significant intermediate in the synthesis of various

molecules with pharmaceutical and industrial applications.

Pharmaceutical Synthesis: It is a key precursor in the production of aminobenzodiazepines
and the diuretic drug 2,4,7-triamino-6-phenyl-pteridine.[4][8] It is also explored for its
potential in developing new medications, including anti-cancer agents, due to its nitrogen-
rich structure.[9]

Industrial Chemistry: It is used to synthesize 2,4,5,6-tetraaminopyrimidine, a component in
oxidation hair dyes.[8]

Agrochemicals: This compound serves as a precursor in the synthesis of herbicides and
pesticides.[9]

Energetic Materials: The N-oxidation of 5-Nitroso-2,4,6-triaminopyrimidine can lead to the
synthesis of energetic compounds like 5-Nitro-2,4,6-triaminopyrimidine-1,3-Dioxide
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(NTAPDO) and 5-Nitro-2,4,6-triaminopyrimidine-1-oxide (NTAPMO).[10]

Biological Activity and Mechanism of Action

The specific signaling pathways and detailed mechanism of action for 5-Nitroso-2,4,6-
triaminopyrimidine are not extensively documented in the available literature. However, as an
N-nitroso compound, its biological activity may be related to the general mechanisms attributed
to this class of molecules.

N-nitroso compounds are known to be carcinogenic in animal studies.[11] Their mechanism of
action involves the formation of potent electrophilic alkylating agents either through
spontaneous decomposition or metabolic activation.[11] These electrophiles can then react
with the DNA in target tissues, leading to the formation of altered bases, which can initiate
carcinogenesis.[11] It is suggested that the biological activity of N-nitroso compounds in
humans is similar to that observed in experimental animals.[11]

General Mechanism of Action for N-Nitroso Compounds
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General Carcinogenic Mechanism of N-Nitroso Compounds
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Caption: Carcinogenic mechanism of N-Nitroso compounds.

Safety and Handling

5-Nitroso-2,4,6-triaminopyrimidine is for research use only and is not intended for diagnostic
or therapeutic use.[2] It is classified as an irritant, causing skin and serious eye irritation, and
may cause respiratory irritation.[3] Standard laboratory safety precautions, including the use of
personal protective equipment, should be followed when handling this compound. It is
incompatible with strong oxidizing agents and is air-sensitive.[3][5][7] Proper storage in a
freezer at -20°C is recommended.[3][6]

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b018466?utm_src=pdf-body-img
https://www.benchchem.com/product/b018466?utm_src=pdf-body
https://www.scbt.com/p/5-nitroso-2-4-6-triaminopyrimidine-1006-23-1
https://www.chemicalbook.com/price-india/1006-23-1.htm
https://www.chemicalbook.com/price-india/1006-23-1.htm
https://labproinc.com/products/246-triamino-5-nitrosopyrimidine-5g-t1705-5g
https://sunlake.lookchem.com/products/CasNo-1006-23-1-1006-23-1-C4H6N6O-5-Nitroso-2-4-6-triaminopyrimidine-15736320.html
https://www.chemicalbook.com/price-india/1006-23-1.htm
https://chemdad.com/index.php?c=article&id=66900
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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